Cas no 134271-94-6 (3-methyl-4-nitro-1h-indole)

• Product Name: 3-methyl-4-nitro-1h-indole
• CAS No: 134271-94-6
• Molecular Formula: C₉H₈N₂O₂
• Molecular Weight: 176.172021865845
• CID: 1243020
• PubChem ID: 3807122

3-methyl-4-nitro-1h-indole Properties

Names and Identifiers

• 3-methyl-4-nitro-1h-indole
• ACMC-209ry4
• 3-methyl-4'-nitro-1,1'-biphenyl
• 4-Nitro-3'-methylbiphenyl
• 3-methyl-4'-nitrobiphenyl
• SureCN628758
• 3'-methyl-4-nitro-1,1'-biphenyl
• 3-methyl-4'-nitrolbiphenyl
• 3-Methyl-5-nitroindol
• 3-Methyl-4-nitroindole
• CTK8B2751
• ANW-40490
• AK-95065
• 3-Methyl-4'-nitro-biphenyl
• 134271-94-6
• DB-304757
• N17037
• SCHEMBL395905
• MFCD00962288
• PS-16868
• JSMHPFAGQBYKJS-UHFFFAOYSA-N
• AMY18128
• SB14928

• InChIKey： JSMHPFAGQBYKJS-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8N2O2/c1-6-5-10-7-3-2-4-8(9(6)7)11(12)13/h2-5,10H,1H3
• SMILES： CC1=CNC2=C1C(=CC=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 176.058577502g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 176.058577502g/mol
• Heavy Atom Count: 13
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.355